Cas no 2171856-04-3 (4-(benzyloxy)-1H-indole-3-sulfonyl fluoride)
4-(benzyloxy)-1H-indole-3-sulfonyl fluoride Chemical and Physical Properties
Names and Identifiers
-
- 4-(benzyloxy)-1H-indole-3-sulfonyl fluoride
- EN300-1275611
- 2171856-04-3
-
- Inchi: 1S/C15H12FNO3S/c16-21(18,19)14-9-17-12-7-4-8-13(15(12)14)20-10-11-5-2-1-3-6-11/h1-9,17H,10H2
- InChI Key: VDLUGXZGSMKFKP-UHFFFAOYSA-N
- SMILES: S(C1=CNC2C=CC=C(C=21)OCC1C=CC=CC=1)(=O)(=O)F
Computed Properties
- Exact Mass: 305.05219258g/mol
- Monoisotopic Mass: 305.05219258g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 444
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 67.5Ų
4-(benzyloxy)-1H-indole-3-sulfonyl fluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1275611-1.0g |
4-(benzyloxy)-1H-indole-3-sulfonyl fluoride |
2171856-04-3 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1275611-50mg |
4-(benzyloxy)-1H-indole-3-sulfonyl fluoride |
2171856-04-3 | 50mg |
$888.0 | 2023-10-01 | ||
| Enamine | EN300-1275611-100mg |
4-(benzyloxy)-1H-indole-3-sulfonyl fluoride |
2171856-04-3 | 100mg |
$930.0 | 2023-10-01 | ||
| Enamine | EN300-1275611-250mg |
4-(benzyloxy)-1H-indole-3-sulfonyl fluoride |
2171856-04-3 | 250mg |
$972.0 | 2023-10-01 | ||
| Enamine | EN300-1275611-500mg |
4-(benzyloxy)-1H-indole-3-sulfonyl fluoride |
2171856-04-3 | 500mg |
$1014.0 | 2023-10-01 | ||
| Enamine | EN300-1275611-1000mg |
4-(benzyloxy)-1H-indole-3-sulfonyl fluoride |
2171856-04-3 | 1000mg |
$1057.0 | 2023-10-01 | ||
| Enamine | EN300-1275611-2500mg |
4-(benzyloxy)-1H-indole-3-sulfonyl fluoride |
2171856-04-3 | 2500mg |
$2071.0 | 2023-10-01 | ||
| Enamine | EN300-1275611-5000mg |
4-(benzyloxy)-1H-indole-3-sulfonyl fluoride |
2171856-04-3 | 5000mg |
$3065.0 | 2023-10-01 | ||
| Enamine | EN300-1275611-10000mg |
4-(benzyloxy)-1H-indole-3-sulfonyl fluoride |
2171856-04-3 | 10000mg |
$4545.0 | 2023-10-01 |
4-(benzyloxy)-1H-indole-3-sulfonyl fluoride Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on 4-(benzyloxy)-1H-indole-3-sulfonyl fluoride
Introduction to 4-(benzyloxy)-1H-indole-3-sulfonyl fluoride (CAS No. 2171856-04-3)
4-(benzyloxy)-1H-indole-3-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential applications. This compound, identified by the CAS number 2171856-04-3, belongs to the class of sulfonyl fluorides, which are widely recognized for their utility in synthetic transformations and as intermediates in drug development. The presence of both a benzyloxy group and a sulfonyl fluoride moiety makes this molecule particularly intriguing for researchers exploring novel chemical pathways and biological activities.
The< strong>benzyloxy group, attached to the indole core at the 4-position, introduces a degree of lipophilicity and stability, which can be advantageous in drug design. Indole derivatives are well-documented for their diverse biological roles, including antimicrobial, anti-inflammatory, and anticancer properties. The sulfonyl fluoride component, on the other hand, is known for its reactivity in nucleophilic substitution reactions, making it a valuable tool in synthetic organic chemistry. This combination of features positions 4-(benzyloxy)-1H-indole-3-sulfonyl fluoride as a promising candidate for further exploration in medicinal chemistry.
In recent years, there has been a surge in research focused on indole-based compounds due to their broad spectrum of biological activities. Studies have demonstrated that indole derivatives can modulate various signaling pathways involved in disease processes. For instance, certain indole compounds have shown promise in targeting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management. The< strong>4-(benzyloxy)-1H-indole-3-sulfonyl fluoride molecule may serve as a precursor for synthesizing novel analogs with enhanced pharmacological properties.
The< strong>sulfonyl fluoride group is particularly noteworthy for its ability to undergo displacement reactions with nucleophiles, including amines and alcohols. This reactivity has been exploited in the synthesis of sulfonamides and other heterocyclic compounds, which are prevalent in many therapeutic agents. The indole scaffold provides a rich framework for functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. For example, modifications at the 3-position of the indole ring can significantly alter the compound's interactions with biological receptors.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules like 4-(benzyloxy)-1H-indole-3-sulfonyl fluoride with high accuracy. These tools have been instrumental in identifying potential drug candidates that can modulate protein-protein interactions or enzyme activity. The< strong>benzyloxy-substituted indole derivative may interact with target proteins through hydrophobic interactions and hydrogen bonding, depending on its conformational flexibility. Detailed molecular dynamics simulations can help elucidate these interactions and guide the design of more effective derivatives.
The synthesis of 4-(benzyloxy)-1H-indole-3-sulfonyl fluoride involves multi-step organic transformations that highlight the compound's synthetic utility. Key steps include the introduction of the sulfonyl fluoride group via fluorination reactions and subsequent benzylation at the 4-position. These synthetic strategies often require careful optimization to ensure high yields and purity. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the benzyloxy-substituted indole core. Such methodologies are favored for their efficiency and compatibility with sensitive functional groups.
In addition to its pharmaceutical applications, 4-(benzyloxy)-1H-indole-3-sulfonyl fluoride may find utility in materials science and agrochemical research. Sulfonyl fluorides are known to exhibit interesting electronic properties when incorporated into organic semiconductors or conductive polymers. Similarly, they can serve as intermediates in the synthesis of herbicides and pesticides due to their ability to interfere with metabolic pathways in plants or pests.
The< strong>CAS number 2171856-04-3 provides a unique identifier for this compound, ensuring consistency across scientific literature and patents. Researchers relying on this compound can verify its identity through spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analytical methods are essential for confirming structural integrity during synthesis and characterization.
Ongoing research is exploring new ways to leverage< strong>4-(benzyloxy)-1H-indole-3-sulfonyl fluoride in drug discovery programs. By integrating it into libraries of diverse compounds, researchers can screen for novel bioactivities using high-throughput screening (HTS) platforms. Initial studies suggest that derivatives of this molecule may exhibit inhibitory effects on enzymes involved in cancer progression or neurodegenerative diseases. Further investigation into its pharmacokinetic properties will be crucial to assess its potential as a therapeutic agent.
The role of computational modeling in understanding the behavior of< strong>4-(benzyloxy)-1H-indole-3-sulfonyl fluoride cannot be overstated. Molecular docking studies have been used to predict how this compound might bind to specific receptors or enzymes based on known structures of target proteins. These predictions can guide experimental efforts by identifying key residues that mediate binding interactions. Additionally, quantum mechanical calculations can provide insights into electronic transitions and energy levels, which are relevant for photophysical studies.
In conclusion,4-(benzyloxy)-1H-indole-3-sulfonyl fluoride (CAS No. 2171856-04-3) is a versatile compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it an attractive scaffold for designing new drugs targeting various diseases. As synthetic methodologies continue to advance, so too will our ability to harness this molecule's full potential.
2171856-04-3 (4-(benzyloxy)-1H-indole-3-sulfonyl fluoride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)